![molecular formula C19H20N2O4S2 B2929913 N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide CAS No. 919853-23-9](/img/structure/B2929913.png)
N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide, commonly known as EBT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EBT is a member of the benzothiazole family and has a molecular weight of 378.46 g/mol.
Scientific Research Applications
Pharmacological Evaluation and Synthesis
- Glutaminase Inhibition for Cancer Therapy : A study highlighted the synthesis and pharmacological evaluation of BPTES analogs, including derivatives similar to N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide, as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). This inhibition has therapeutic potential in cancer treatment, as one analog exhibited significant growth attenuation in human lymphoma cells both in vitro and in vivo, suggesting a promising approach for developing cancer therapies (Shukla et al., 2012).
Antimicrobial and Antimalarial Activities
- Antimalarial Sulfonamides against COVID-19 : A reactivity investigation of N-(phenylsulfonyl)acetamide derivatives identified potential antimalarial and antimicrobial activities. The study explored their in vitro antimalarial activity, characterized their ADMET properties, and conducted molecular docking studies to understand their potential as COVID-19 therapeutic agents. One derivative demonstrated excellent antimalarial activity with significant selectivity, indicating the versatility of these compounds in drug discovery (Fahim & Ismael, 2021).
Antitumor Activity and Synthesis
- Antitumor Activity of Benzothiazole Derivatives : A series of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, sharing a core structure with this compound, were synthesized and evaluated for their antitumor activity against a panel of human tumor cell lines. Two compounds showed significant anticancer activity, demonstrating the potential of benzothiazole derivatives in cancer therapy (Yurttaş et al., 2015).
Antimicrobial Synthesis and Evaluation
- Antimicrobial Activities of Thiazole Derivatives : The synthesis of thiazole and fused derivatives, incorporating a structure akin to this compound, demonstrated significant in vitro antimicrobial activity against bacterial and fungal strains. This study showcases the importance of structural diversity in enhancing antimicrobial efficacy (Wardkhan et al., 2008).
Properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-ethylsulfonylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4S2/c1-3-25-14-7-10-16-17(12-14)26-19(20-16)21-18(22)11-13-5-8-15(9-6-13)27(23,24)4-2/h5-10,12H,3-4,11H2,1-2H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAFNYQQRCNBKNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CC3=CC=C(C=C3)S(=O)(=O)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.